Cas no 156903-56-9 (1,2-Benzenedicarbonitrile, 4,5-bis(hexylthio)-)

• Product name: 1,2-Benzenedicarbonitrile, 4,5-bis(hexylthio)-
• CAS No: 156903-56-9
• MF: C₂₀H₂₈N₂S₂
• MW: 360.57972240448
• CID: 1335263
• PubChem ID: 12115144

1,2-Benzenedicarbonitrile, 4,5-bis(hexylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 4,5-bis(hexylthio)-
• 4,5-bis(hexylsulfanyl)benzene-1,2-dicarbonitrile
• SCHEMBL2557627
• DTXSID80477812
• 1,2-di(hexylthio)-4,5-dicyanobenzene
• 156903-56-9

• Inchi： InChI=1S/C20H28N2S2/c1-3-5-7-9-11-23-19-13-17(15-21)18(16-22)14-20(19)24-12-10-8-6-4-2/h13-14H,3-12H2,1-2H3
• InChI Key： BBDKVVMJQKBNKU-UHFFFAOYSA-N
• SMILES： CCCCCCSC1=C(C=C(C(=C1)C#N)C#N)SCCCCCC

Computed Properties

• Exact Mass: 360.16964
• Monoisotopic Mass: 360.16939125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• PSA: 47.58